Cas no 2122211-48-5 (N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide))

• Product Name: N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide)
• CAS No: 2122211-48-5
• MF: C₁₈H₂₂N₄O₇
• MW: 406.389884471893
• CID: 5036840
• PubChem ID: 146014150
• Update Time: 2025-11-06

N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide)
• YSZC533
• 2-(3-hydroxy-2-oxopyridin-1-yl)-N-[2-[2-[[2-(3-hydroxy-2-oxopyridin-1-yl)acetyl]amino]ethoxy]ethyl]acetamide
• F74637
• 2122211-48-5
• BS-46708
• CS-0169846
• 2-(3-hydroxy-2-oxopyridin-1-yl)-N-(2-{2-[2-(3-hydroxy-2-oxopyridin-1-yl)acetamido]ethoxy}ethyl)acetamide

• Inchi： 1S/C18H22N4O7/c23-13-3-1-7-21(17(13)27)11-15(25)19-5-9-29-10-6-20-16(26)12-22-8-2-4-14(24)18(22)28/h1-4,7-8,23-24H,5-6,9-12H2,(H,19,25)(H,20,26)
• InChI Key： WEBFOTUGVCBGBS-UHFFFAOYSA-N
• SMILES： O(CCNC(CN1C=CC=C(C1=O)O)=O)CCNC(CN1C=CC=C(C1=O)O)=O

Computed Properties

• Exact Mass: 406.14884905g/mol
• Monoisotopic Mass: 406.14884905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 149

Additional information on N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide)

Comprehensive Analysis of N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide (CAS No. 2122211-48-5)

The compound N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide, identified by its CAS No. 2122211-48-5, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a central oxybis(ethane-2,1-diyl) linker and two 3-hydroxy-2-oxopyridin-1(2H)-yl acetamide moieties, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its applications in targeting inflammatory pathways and oxidative stress-related conditions, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide has surged due to their versatility in modulating biological targets. The presence of the hydroxy-2-oxopyridine group is particularly noteworthy, as it mimics natural cofactors in enzymatic reactions, making it a candidate for enzyme inhibitor design. This aligns with frequent search queries such as "pyridine derivatives in drug development" and "small molecule inhibitors for inflammation," reflecting the compound's relevance in contemporary research.

Synthetic accessibility and structure-activity relationship (SAR) studies of CAS No. 2122211-48-5 have been explored to optimize its efficacy. The acetamide bridges enhance solubility, while the oxybis(ethane) spacer provides conformational flexibility—key features for bioavailability improvement. These attributes address common challenges in medicinal chemistry, such as poor membrane permeability, a topic frequently searched in academic and industrial forums.

From an SEO perspective, this compound intersects with high-traffic keywords like "multifunctional linker molecules," "pyridone-based therapeutics," and "CAS number lookup for research chemicals." Its potential role in neuroprotective and anti-aging formulations further connects it to trending health topics. Analytical techniques like HPLC and NMR are critical for characterizing its purity, another common search theme among chemists.

Environmental and green chemistry considerations are also pertinent. The compound's synthetic route may involve atom-efficient steps, reducing waste—a priority for sustainable research. This aligns with searches for "eco-friendly synthetic methods" and "biodegradable intermediates," highlighting its modern appeal beyond traditional applications.

In conclusion, N,N'-(Oxybis(ethane-2,1-diyl))bis(2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetamide represents a convergence of structural innovation and therapeutic potential. Its CAS No. 2122211-48-5 serves as a gateway for researchers investigating next-generation small-molecule modulators, ensuring its place in cutting-edge scientific discourse.